molecular formula C7H9N3O4S B8686223 N-ethyl-5-nitropyridine-3-sulfonamide CAS No. 62009-10-3

N-ethyl-5-nitropyridine-3-sulfonamide

Cat. No.: B8686223
CAS No.: 62009-10-3
M. Wt: 231.23 g/mol
InChI Key: HQXCONSTUVKATQ-UHFFFAOYSA-N
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Description

N-ethyl-5-nitropyridine-3-sulfonamide is a useful research compound. Its molecular formula is C7H9N3O4S and its molecular weight is 231.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

62009-10-3

Molecular Formula

C7H9N3O4S

Molecular Weight

231.23 g/mol

IUPAC Name

N-ethyl-5-nitropyridine-3-sulfonamide

InChI

InChI=1S/C7H9N3O4S/c1-2-9-15(13,14)7-3-6(10(11)12)4-8-5-7/h3-5,9H,2H2,1H3

InChI Key

HQXCONSTUVKATQ-UHFFFAOYSA-N

Canonical SMILES

CCNS(=O)(=O)C1=CN=CC(=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0.5g. of 5-nitro-3-pyridinesulfonic acid, 0.5g. of phosphorous pentachloride and 15 ml. of phosphorous oxychloride was heated under reflux for 6 hours. After removing the solvent by evaporation, dry chloroform was added to give a powdery crystal. After adding the crystal to 2.5 ml. of 20% ethyl amine under cooling, the mixture was stirred for 1 at room temperature. Then, the mixture was diluted with water and extracted with ethyl acetate. The extact was washed with water and dried. After removing the solvent by evaporation and purification by chromatography, 0.2g. of the desired compound was obtained. m.p. 117°-118° C. Similarly, the following compounds were synthesized.
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